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Compound of Interest

Compound Name: RG2833

Cat. No.: B610454

For researchers and drug development professionals, the proper handling and disposal of
chemical compounds like RG2833, a brain-penetrant histone deacetylase (HDAC) inhibitor, are
paramount for laboratory safety and environmental protection. While specific disposal
instructions for RG2833 are not readily available, adherence to general best practices for
chemical waste management is essential. This guide provides a comprehensive overview of
the recommended procedures for the safe disposal of RG2833, alongside its relevant chemical
and physical properties.

Core Disposal and Handling Procedures

As a research chemical, RG2833 should be managed as a potentially hazardous substance.
The primary recommendation is to engage a licensed professional waste disposal service for
its disposal.

Step-by-Step Disposal Protocol:

o Consult Safety Data Sheet (SDS): Although a specific SDS for RG2833 was not found in the
public domain, it is crucial to always locate and consult the manufacturer-provided SDS for
any chemical. The SDS contains detailed information on hazards, handling, and emergency
procedures.

e Segregation and Labeling: Keep RG2833 waste separate from other chemical waste
streams to avoid unintended reactions. The waste container must be clearly labeled with the
chemical name ("RG2833"), concentration, and any known hazards.
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» Container Management: Use a suitable, sealed, and non-reactive container for collecting
RG2833 waste. Ensure the container is in good condition and properly closed to prevent
leaks or spills.

» Personal Protective Equipment (PPE): When handling RG2833 for disposal, always wear
appropriate PPE, including safety goggles, gloves, and a lab coat.

o Contact Professionals: Arrange for the collection and disposal of RG2833 waste through
your institution's Environmental Health and Safety (EHS) department or a certified chemical
waste disposal company.[1]

o Contaminated Materials: Dispose of any materials, such as pipette tips, tubes, or wipes, that
have come into contact with RG2833 as contaminated waste. These should be placed in a
designated, labeled container.[1]

Chemical and Physical Properties of RG2833

Understanding the properties of RG2833 is crucial for its safe handling and storage.

Property Value

Synonyms RGFP-109, N-(6-(2-Aminop.henylamino)-6-
oxohexyl)-4-methylbenzamide

CAS Number 1215493-56-3[2][3]

Molecular Formula C20H25N302[3][4]

Molecular Weight 339.4 g/mol [3]

Appearance Solid powder[5]

Purity >98%][5]

Solubility Soluble in DMSOI5][6][7]

Storage and Stability

Proper storage is vital to maintain the integrity of RG2833 and ensure laboratory safety.
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Condition Duration

Powder at -20°C Up to 3 years[8]

In solvent at -80°C Up to 1 year[8]

Short-term (days to weeks) at 0-4°C Recommended for stock solutions[5]

The compound is considered stable for shipping at ambient temperatures.[5][6]

Experimental Protocols: General Guidance

While specific experimental protocols involving RG2833 are diverse, any procedure should
incorporate the following safety and handling considerations:

e Preparation of Stock Solutions: When preparing stock solutions, typically in DMSO, work in a
well-ventilated area, preferably a fume hood.

» Use of PPE: Always wear appropriate personal protective equipment.

e Spill Management: Have a spill kit readily available. In case of a spill, follow your institution's
established procedures for chemical spills.

Disposal Workflow

The logical flow for the proper disposal of RG2833 follows a clear, safety-oriented path.
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RG2833 Disposal Workflow
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By adhering to these general yet crucial safety and disposal protocols, researchers can ensure
a safe laboratory environment and responsible chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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